Cas no 107076-06-2 (1-Propanone, 1-(2-chloro-6-methylphenyl)-)

• Product Name: 1-Propanone, 1-(2-chloro-6-methylphenyl)-
• CAS No: 107076-06-2
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• CID: 3582880
• PubChem ID: 19901212
• Update Time: 2025-04-22

1-Propanone, 1-(2-chloro-6-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-chloro-6-methylphenyl)-
• 2'-Chloro-6'-methylpropiophenone
• A1-59151
• SCHEMBL9720600
• 1-(2-Chloro-6-methylphenyl)propan-1-one
• 107076-06-2

• Inchi： 1S/C10H11ClO/c1-3-9(12)10-7(2)5-4-6-8(10)11/h4-6H,3H2,1-2H3
• InChI Key： KZMGRXHQECJOEN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C(CC)=O

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones